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Compound of Interest

Compound Name: Diphenylacetic Acid

Cat. No.: B108402

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. Diphenylacetic acid, a common building block in organic synthesis, requires
careful management at the end of its lifecycle. This guide provides essential, step-by-step
information for the proper disposal of diphenylacetic acid, aligning with standard laboratory
safety protocols and regulatory requirements.

Core Principles of Chemical Waste Management

The disposal of diphenylacetic acid, as with any laboratory chemical, should not be
undertaken lightly. Improper disposal can lead to environmental contamination and potential
health hazards. The foundational principle is that hazardous wastes must be managed through
a designated hazardous waste program, typically overseen by an institution's Environmental
Health and Safety (EHS) department or a licensed waste disposal company.[1][2] Under no
circumstances should diphenylacetic acid be disposed of down the drain or in regular trash.

[11(31[4]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to the safe
handling and disposal of diphenylacetic acid.
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Property Value Source
CAS Number 117-34-0

Molecular Formula C14H1202

Molecular Weight 212.25 g/mol

Acute Oral Toxicity (LD50, Rat) 5540 mg/kg

Acute Oral Toxicity (LD50,

3200 mg/k
Mouse) 9

Melting Point 146-149 °C

log Pow (Partition Coefficient) 3.17

Procedural Steps for Disposal

The following steps outline the standard operating procedure for the collection and disposal of
diphenylacetic acid waste in a laboratory setting.

1. Waste ldentification and Segregation:

o Treat all unwanted diphenylacetic acid, whether in solid form or in solution, as hazardous
waste.

o Segregate diphenylacetic acid waste from other waste streams to avoid incompatible
mixtures. For instance, store it separately from strong bases and oxidizing agents.

2. Containerization:

o Use a designated, leak-proof, and chemically compatible container for collecting
diphenylacetic acid waste. The original container is often the best choice if it is in good
condition.

o Ensure the container is clearly labeled with the words "Hazardous Waste" and the full
chemical name, "Diphenylacetic Acid." Avoid using abbreviations or chemical formulas.
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o The label should also include the date of waste generation, the laboratory or room number,
and the principal investigator's name and contact information.

3. Waste Accumulation:

e Store the waste container in a designated Satellite Accumulation Area (SAA) within the
laboratory.

o Keep the container securely closed at all times, except when adding waste.

e |tis advisable to use secondary containment, such as a larger, chemically resistant bin, for
liquid waste containers to mitigate spills.

4. Requesting Disposal:

o Once the waste container is full or is no longer needed, arrange for its disposal through your
institution's EHS office or a contracted hazardous waste disposal service.

» Follow the specific procedures of your institution for requesting a waste pickup, which may
involve submitting an online form or contacting the EHS office directly.

5. Handling Spills and Empty Containers:

« In the event of a spill, sweep up the solid material and place it in a designated hazardous
waste container. Clean the contaminated surface with water, and collect the cleaning
materials as hazardous waste.

o Empty containers that held diphenylacetic acid must be managed as hazardous waste. It is
recommended to triple-rinse the container with a suitable solvent. The rinsate must be
collected and disposed of as hazardous waste. After thorough rinsing and drying, and once
all hazardous labels are defaced or removed, the container may be disposed of as regular
trash, depending on institutional policies.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
diphenylacetic acid.
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Caption: Decision workflow for diphenylacetic acid disposal.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of diphenylacetic acid, fostering a culture of safety and environmental responsibility.
Always consult your institution's specific chemical hygiene plan and EHS guidelines for detailed
local requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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